Cas no 13996-06-0 (2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile)

• Product name: 2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile
• CAS No: 13996-06-0
• MF: C₇H₇N₃S
• MW: 165.215579271317
• MDL: MFCD23146430
• CID: 120082
• PubChem ID: 16227908

2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile
• 2,6-dimethyl-4-sulfanylidene-1H-pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,1,6-dihydro-2,4-dimethyl-6-thioxo-
• 2,4-dimethyl-6-thioxo-1,6-dihydro-pyrimidine-5-carbonitrile
• 4-Mercapto-2,6-dimethyl-5-cyan-pyrimidin
• 5-Pyrimidinecarbonitrile,1,6-dihydro-2,4-dimethyl-6-thioxo
• 2,4-dimethyl-6-sulfanylpyrimidine-5-carbonitrile
• 13996-06-0
• AKOS022180354
• CCG-321335
• AB00988274-01
• Z235361995
• SCHEMBL21048253
• DTXSID60585464
• 2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile
• EN300-27353

• MDL： MFCD23146430
• Inchi： InChI=1S/C7H7N3S/c1-4-6(3-8)7(11)10-5(2)9-4/h1-2H3,(H,9,10,11)
• InChI Key： YAXNUNPVFSHBEQ-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C)N=C(C)N=1

Computed Properties

• Exact Mass: 165.03600
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 320.8±42.0 °C at 760 mmHg
• Flash Point: 147.8±27.9 °C
• PSA: 88.37000
• LogP: 1.25378
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,6-dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones